N-[2,2-bis(furan-2-yl)ethyl]-N'-(4-ethoxyphenyl)ethanediamide

• IUPAC Name: N-[2,2-bis(furan-2-yl)ethyl]-N'-(4-ethoxyphenyl)oxamide
• InChI: InChI=1S/C20H20N2O5/c1-2-25-15-9-7-14(8-10-15)22-20(24)19(23)21-13-16(17-5-3-11-26-17)18-6-4-12-27-18/h3-12,16H,2,13H2,1H3,(H,21,23)(H,22,24)
• InChI Key: QKLJTXLTBMCZLT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C(=O)NCC(C2=CC=CO2)C3=CC=CO3
• Molecular Formula: C20H20N2O5
• Molecular Weight: 368.4 g/mol

Description

“N-[2,2-bis(furan-2-yl)ethyl]-N’-(4-ethoxyphenyl)ethanediamide” is a complex organic compound. It contains furan rings, which are five-membered aromatic rings with four carbon atoms and one oxygen. The compound also includes an ethanediamide group, which is a type of amide. Amides are derivatives of carboxylic acids where the hydroxyl group has been replaced by an amine or substituted amine.

Synthesis Analysis

The synthesis of such compounds often involves the use of microwave-assisted conditions. In a study, ester and amide derivatives containing furan rings were produced using 2-furoic acid, furfurylamine, and furfuryl alcohol. The reactions were carried out in a microwave reactor in the presence of effective coupling reagents. The reaction time, the solvent, and the amounts of the substrates were optimized. After crystallization or flash chromatography, the final compounds were isolated with good or very good yields.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “N-[2,2-bis(furan-2-yl)ethyl]-N’-(4-ethoxyphenyl)ethanediamide” likely involve the formation of amide bonds. This typically occurs through a condensation reaction, where a molecule of water is eliminated. The specific reactions would depend on the exact synthetic route used.

Scientific Research Applications

Enzymatic Synthesis of Biobased Polyesters

2,5-Bis(hydroxymethyl)furan, a compound structurally related to N-[2,2-bis(furan-2-yl)ethyl]-N'-(4-ethoxyphenyl)ethanediamide, has been utilized in the enzymatic synthesis of novel biobased furan polyesters. These polyesters are synthesized using various diacid ethyl esters and Candida antarctica Lipase B (CALB), highlighting the potential for producing sustainable and biodegradable materials from furanic compounds (Jiang et al., 2014).

Electrochromic Conducting Polymers

Bis(2-(3,4-ethylenedioxy)thienyl)-based monomers, related in structure to the target compound, have been synthesized and characterized for their use in electrochromic conducting polymers. These polymers exhibit low redox switching potentials and are stable in the conducting state, indicating their potential applications in electrochromic devices and energy storage (Sotzing et al., 1996).

Catalytic Reduction of Biomass-Derived Furanic Compounds

Research on the catalytic reduction of furfural and 5-hydroxymethylfurfural (HMF), compounds similar to the target molecule, with hydrogen over heterogeneous catalysts has been conducted. This process facilitates the conversion of these oxygen-rich compounds into valuable chemicals, showcasing the importance of furanic compounds in biorefinery applications (Nakagawa et al., 2013).

Synthesis of Highly Fluorescent and Water Soluble Perylene Bisimide

A new highly water-soluble perylene bisimide derivative, synthesized from compounds structurally similar to the target compound, has been designed. This compound is highly fluorescent with good solubility in water and other polar solvents, demonstrating potential applications in bioimaging and sensors (Boobalan et al., 2012).